Cas no 332377-28-3 (<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide)

2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitrophenyl)-acetamide is a specialized heterocyclic compound featuring a naphthalene core integrated with an oxadiazole ring and a nitrophenylacetamide moiety. This structure imparts unique electronic and steric properties, making it a potential candidate for applications in medicinal chemistry and materials science. The presence of the oxadiazole and sulfanyl groups enhances its reactivity, particularly in nucleophilic substitution reactions, while the nitro and hydroxy substituents contribute to its polarity and potential for hydrogen bonding. Its well-defined molecular architecture suggests utility as an intermediate in synthesizing bioactive molecules or functional materials. The compound’s stability and structural versatility support its use in exploratory research and targeted synthetic applications.
<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide structure
332377-28-3 structure
Product Name:<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide
CAS No:332377-28-3
MF:C20H14N4O5S
MW:422.413962841034
CID:3071646
PubChem ID:3131961
Update Time:2025-06-09

<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide Chemical and Physical Properties

Names and Identifiers

    • <br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide
    • 2-{[5-(3-hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl]sulfanyl}-N-{4-nitrophenyl}acetamide
    • 2-((5-(3-Hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
    • 332377-28-3
    • 2-{[5-(3-HYDROXYNAPHTHALEN-2-YL)-1,3,4-OXADIAZOL-2-YL]SULFANYL}-N-(4-NITROPHENYL)ACETAMIDE
    • AKOS000572495
    • 2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide
    • AG-690/40696640
    • MDL: MFCD02048993
    • Inchi: 1S/C20H14N4O5S/c25-17-10-13-4-2-1-3-12(13)9-16(17)19-22-23-20(29-19)30-11-18(26)21-14-5-7-15(8-6-14)24(27)28/h1-10,25H,11H2,(H,21,26)
    • InChI Key: CGBLFQTZJRJTPC-UHFFFAOYSA-N
    • SMILES: S(CC(NC1C=CC(=CC=1)[N+](=O)[O-])=O)C1=NN=C(C2=C(C=C3C=CC=CC3=C2)O)O1

Computed Properties

  • Exact Mass: 422.06849073Da
  • Monoisotopic Mass: 422.06849073Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 612
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.9
  • Topological Polar Surface Area: 159Ų

<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Ambeed
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2-((5-(3-Hydroxynaphthalen-2-yl)-1,3,4-oxadiazol-2-yl)thio)-N-(4-nitrophenyl)acetamide
332377-28-3 97%
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<br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide Related Literature

Additional information on <br>2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro- phenyl)-acetamide

2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide: A Comprehensive Overview

The compound CAS No 332377-28-3, also known as 2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising biological activities. In this article, we will delve into its chemical properties, synthesis methods, biological implications, and potential future applications.

Chemical Structure and Properties

The molecular structure of CAS No 332377-28-3 is characterized by a complex arrangement of functional groups. The molecule incorporates a naphthol moiety (a naphthalene ring with a hydroxyl group), which is fused with a [1,3,4]oxadiazole ring system. This heterocyclic structure is further connected to a sulfanyl group (a sulfur atom bonded to another group) and an acetamide unit attached to a 4-nitrophenyl group. The combination of these functional groups imparts unique electronic and steric properties to the molecule.

Recent studies have highlighted the importance of such heterocyclic compounds in medicinal chemistry. The [1,3,4]oxadiazole ring, for instance, is known for its ability to act as a bioisostere for other heterocycles, potentially enhancing drug-like properties such as bioavailability and stability. The presence of the naphthol moiety adds aromaticity and hydrophilic characteristics, which can influence the molecule's interaction with biological targets.

Synthesis and Characterization

The synthesis of CAS No 332377-28-3 involves a multi-step process that typically begins with the preparation of the naphthol derivative. This is followed by the formation of the oxadiazole ring through condensation reactions involving appropriate starting materials. The sulfanyl group is introduced via nucleophilic substitution or coupling reactions, while the acetamide unit is appended through amide bond formation.

Advanced analytical techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography have been employed to characterize this compound. These studies have provided insights into its stereochemistry, molecular geometry, and packing behavior in the crystalline state.

Biological Activity and Applications

One of the most intriguing aspects of CAS No 332377-28-3 is its potential biological activity. Recent research has focused on its role as a modulator of various cellular pathways. For instance, studies have shown that this compound exhibits significant antioxidant activity, which could be attributed to the electron-rich nature of the naphthol moiety. Additionally, it has demonstrated moderate anti-inflammatory properties, making it a candidate for further investigation in inflammatory disease models.

Preliminary pharmacological studies suggest that this compound may also possess anticancer activity. The presence of the nitrophenyl group could enhance its ability to interact with protein targets involved in cell proliferation and apoptosis. However, further in vivo studies are required to confirm these findings and establish its therapeutic potential.

Another area of interest is the use of this compound in material science. Its aromatic structure and functional groups make it a potential candidate for applications in organic electronics or as a precursor for advanced materials.

Future Directions and Research Opportunities

The study of CAS No 332377-28-3 represents a promising avenue for both academic and industrial research. Future work could focus on optimizing its synthesis to improve yield and scalability. Additionally, investigations into its pharmacokinetic properties (absorption, distribution, metabolism, excretion) would be essential for evaluating its suitability as a drug candidate.

The development of analogs with modified functional groups could also open new avenues for exploring its biological activity. For example, substituting the nitrophenyl group with other electron-withdrawing or donating groups might enhance its interaction with specific biological targets.

In conclusion, CAS No 332377-28-3, or 2-[5-(3-Hydroxy-naphthalen-2-yl)-[1,3,4]oxadiazol-2-ylsulfanyl]-N-(4-nitro-phenyl)-acetamide, stands at the intersection of organic chemistry and biotechnology. Its unique structure and promising biological properties make it a valuable subject for further research across multiple disciplines.

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